Cas no 1806840-22-1 (3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine
• CAS No: 1806840-22-1
• MF: C₆H₅F₂IN₂O
• MW: 286.017980337143
• CID: 4916992
• Update Time: 2025-05-23

3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine

• Inchi： 1S/C6H5F2IN2O/c7-6(8)5-4(10)3(9)2(12)1-11-5/h1,6,12H,10H2
• InChI Key： RQRYDGUKVUZZGS-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1N)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine

3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine: A Comprehensive Overview of CAS No. 1806840-22-1

3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine (CAS No. 1806840-22-1) is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine is composed of a pyridine ring with specific functional groups attached. The presence of an amino group at the 3-position, a difluoromethyl group at the 2-position, a hydroxy group at the 5-position, and an iodine atom at the 4-position contributes to its distinct chemical properties and biological activities. These functional groups play crucial roles in modulating the compound's reactivity, solubility, and interactions with biological targets.

Recent studies have highlighted the potential of 3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine in various therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that compounds with similar structural motifs exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes viruses. The difluoromethyl group, in particular, has been identified as a key structural element that enhances antiviral efficacy by interfering with viral replication processes.

In addition to its antiviral properties, 3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines while exhibiting minimal toxicity towards normal cells. The mechanism of action is thought to involve the modulation of key signaling pathways involved in cell proliferation and apoptosis. The iodine atom at the 4-position may contribute to this selective cytotoxicity by enhancing the compound's ability to target specific cancer-related proteins.

The pharmacokinetic properties of 3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine have also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. The hydroxy group at the 5-position enhances water solubility, facilitating better bioavailability and distribution within the body. Furthermore, the amino group at the 3-position may play a role in improving metabolic stability and reducing toxicity.

In terms of synthetic methods, several approaches have been developed to efficiently synthesize 3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine. One common method involves the sequential introduction of functional groups onto a pyridine scaffold through a series of well-defined chemical reactions. These synthetic routes are designed to be scalable and cost-effective, making them suitable for large-scale production in pharmaceutical settings.

The safety profile of 3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine is another critical aspect that has been thoroughly evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. Ongoing research aims to optimize dosing regimens and identify any potential side effects or drug interactions.

In conclusion, 3-Amino-2-(difluoromethyl)-5-hydroxy-4-iodopyridine (CAS No. 1806840-22-1) represents a promising candidate for various therapeutic applications due to its unique chemical structure and biological activities. Its potential as an antiviral and anticancer agent, coupled with favorable pharmacokinetic properties and safety profile, makes it an attractive target for further research and development in the pharmaceutical industry.